6-Ethoxyhexanoic acid
Overview
Description
6-Ethoxyhexanoic acid is a long-chain fatty acid often used in the production of polymers, surfactants, and solvents. It has a molecular formula of C8H16O3 and an average mass of 160.211 Da .
Synthesis Analysis
The synthesis of 6-Ethoxyhexanoic acid can be achieved through a multi-enzyme cascade reaction . This involves the use of whole cells of Escherichia coli co-expressing an alcohol dehydrogenase and a Baeyer-Villiger monooxygenase (CHMO) for internal cofactor regeneration . Another method involves a green route for the production of 6-carbon polymer building blocks from 1,6-hexanediol, a hydrogenation product of biobased 5-hydroxymethylfurfural .Molecular Structure Analysis
The molecular structure of 6-Ethoxyhexanoic acid is determined by its molecular formula, C8H16O3 . The structure of an acid or base can affect its strength . The strengths of acids and bases vary over many orders of magnitude, and this is influenced by structural and electronic factors .Chemical Reactions Analysis
The chemical reactions involving 6-Ethoxyhexanoic acid can be complex and involve multiple steps . For instance, a three-enzyme cascade has been described for the synthesis of 6-hydroxyhexanoic acid . The stoichiometry of these reactions can serve as the basis for quantitative chemical analysis methods .Physical And Chemical Properties Analysis
6-Ethoxyhexanoic acid has a molecular weight of 160.21 . Its InChI Code is 1S/C8H16O3/c1-2-11-7-5-3-4-6-8(9)10/h2-7H2,1H3,(H,9,10) .Scientific Research Applications
Biosynthesis of Novel Poly(3-hydroxyalkanoates)
6-Ethoxyhexanoic acid has been used in the biosynthesis of novel poly(3-hydroxyalkanoates) (PHAs) containing alkoxy groups . These PHAs were biosynthesized by Pseudomonas oleovorans grown either solely with 11-alkoxyundecanoic acid or 8-alkoxyoctanoic acid, or grown with a mixture of 6-alkoxyhexanoic acid and nonanoic acid . The high solubility of the PHAs in methanol and ethanol indicated that the alkoxy groups in the side chains resulted in the formation of PHAs with enhanced hydrophilicity .
Production of Polymer Building Blocks
6-Ethoxyhexanoic acid has been used in a green route for the production of 6-carbon polymer building blocks . This includes 6-hydroxyhexanoic acid, adipic acid, and ε-caprolactone from 1,6-hexanediol, a hydrogenation product of biobased 5-hydroxymethylfurfural . Gluconobacter oxydans oxidized 1,6-hexanediol completely to adipic acid, and selectively at pH 6–7 to 6-hydroxyhexanoic acid, which was converted to ε-caprolactone by catalytic cyclization .
Safety and Hazards
6-Ethoxyhexanoic acid is classified as a dangerous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It has hazard statements H315, H318, and H335, indicating that it can cause skin irritation, serious eye damage, and respiratory irritation . Precautionary measures should be taken when handling this substance .
properties
IUPAC Name |
6-ethoxyhexanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O3/c1-2-11-7-5-3-4-6-8(9)10/h2-7H2,1H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLYWGHFLZRIVDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70631229 |
Source
|
| Record name | 6-Ethoxyhexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70631229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethoxyhexanoic acid | |
CAS RN |
70160-08-6 |
Source
|
| Record name | 6-Ethoxyhexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70631229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-ethoxyhexanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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